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To the research community: This guide addresses the topic of independent verification of the
research findings associated with the HOPES (Health Outcomes through Positive Engagement
and Self-Empowerment) digital phenotyping platform. The core objective is to provide an
objective comparison of the platform's performance against alternatives, supported by available
experimental data.

Consequently, a direct comparative guide based on independent experimental data cannot be
constructed at this time. This document will instead summarize the features of the HOPES
platform as described by its creators, outline its relationship to other platforms, and present its
own reported findings, while clearly noting the absence of external validation.

Understanding the HOPES Platform

The HOPES platform is a digital phenotyping system designed for comprehensive data
collection, monitoring, and machine learning applications in health research.[1][2][3] It was
developed to support clinical studies, with its primary application being the HOPE-S
observational study, which examines whether digital biomarkers can predict health outcomes in
individuals with schizophrenia.[1][4][5][6]

The platform is not built from the ground up; it is an extension of the open-source Beiwe
platform.[1][2][7] The stated contributions of HOPES beyond the core Beiwe framework include:

« Integration of wearable devices (e.qg., Fitbit).[1][2]
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« Utilization of a wider range of smartphone sensors.[1][2]
» An efficient participant onboarding method.[1]

o A suite of user interfaces, including data quality management tools and clinical dashboards.

[1][3]

Comparison with Alternative Platforms

The developers of HOPES considered several other open-source digital phenotyping platforms,
including Purple Robot, AWARE, and RADAR-base.[1] The decision to build upon Beiwe was
based on its support for both Android and iOS and its readiness for deployment at the time of
the project's inception.[1][2]

However, the available literature does not contain experimental data or head-to-head
comparisons of the HOPES platform's performance (e.g., data accuracy, predictive power,
patient adherence) against Beiwe or any other alternative platform. The comparison is limited
to a feature-based description provided by the HOPES team.

Performance Data and Key Findings (Internal)

While independent verification is lacking, the research team for the HOPE-S study has
published its own findings and performance metrics. It is crucial to interpret this data as self-
reported, pending external replication.

A 2024 preprint detailing results from the HOPE-S observational study reported that machine
learning models using HOPES data could predict adverse events (hospital readmissions,
emergency room visits, and clinical deterioration) with high accuracy.[8]

Table 1: Internally Reported Predictive Performance in the HOPE-S Study
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Metric Value
Sensitivity 91.4%
Specificity 95.3%

(Source: Lee, J. et al., 2024, predicting adverse
events in schizophrenia using digital
phenotyping and machine learning: results from
the HOPE-S observational study)[8]

The study also reports on the platform's ability to successfully gather data over long periods.
The data completion rates, defined as the number of days with feature data divided by the
number of days enrolled, are provided for various data streams.[1]

Table 2: Sample of Data Completion Rates from the HOPE-S Study (Internal Data)

Data Stream (Sensor) Mean Completion Rate (%) Standard Deviation (%)
Accelerometer 87.5 20.3
GPS 88.0 19.8
Fitbit Steps 81.3 21.0
Fitbit Heart Rate 81.0 21.3

(Source: Wang, X. et al., 2021,
HOPES: An Integrative Digital
Phenotyping Platform for Data
Collection, Monitoring, and

Machine Learning)[1]

Experimental Protocols and Workflows

The methodology for the HOPES platform and its use in the HOPE-S study is detailed in its
publications. The general workflow involves several key stages from data collection to analysis.
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HOPES Platform Data Collection and Processing Workflow.
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Methodology for the HOPE-S Study:

e Recruitment: 100 individuals with schizophrenia spectrum disorders recently discharged from
a hospital were recruited for the observational study.[5]

e Device Provision: Participants are provided with a Fitbit device and the HOPES app is
installed on their smartphone (either personal or a loaned study phone).[4]

o Data Collection: For six months, the platform passively collects data from smartphone
sensors (e.g., GPS, accelerometer, ambient light, social interactions) and the Fitbit (e.g.,
steps, heart rate, sleep).[4][6]

o Data Transmission and Storage: Data is encrypted on the device, transmitted to a secure
cloud service (AWS), and then downloaded to a controlled on-premise server where it can be
decrypted for analysis.[4]

e Analysis: Clinical, cognitive, and functioning data are collected at baseline and follow-up
visits. This data is correlated with the passively collected digital data. A data-driven machine
learning approach is then used to develop algorithms to predict clinically significant
outcomes, such as relapse or hospital readmission.[5]

Conclusion

The HOPES platform represents a significant effort to enhance digital phenotyping capabilities
by integrating multiple data streams for mental health research. The internally reported findings
from the HOPE-S study suggest a strong potential for predicting adverse clinical events in
schizophrenia.

However, for these findings to be broadly accepted and for the platform to be comparatively
evaluated, independent research is essential. The scientific community would benefit greatly
from replication studies that validate the predictive accuracy of the HOPES models and from
comparative trials that benchmark the platform's data quality, usability, and effectiveness
against established alternatives like Beiwe, AWARE, and RADAR-base. Until such studies are
published, the findings remain promising but preliminary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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